![molecular formula C10H20N2O B7549959 1-(1-Methylpiperidin-4-yl)pyrrolidin-3-ol](/img/structure/B7549959.png)
1-(1-Methylpiperidin-4-yl)pyrrolidin-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(1-Methylpiperidin-4-yl)pyrrolidin-3-ol, also known as MPHP-2201, is a synthetic cannabinoid that is structurally similar to other synthetic cannabinoids such as JWH-018 and AM-2201. MPHP-2201 has gained popularity in recent years due to its potent psychoactive effects and its ability to bind to the cannabinoid receptors in the brain.
Mechanism of Action
1-(1-Methylpiperidin-4-yl)pyrrolidin-3-ol acts as a full agonist at the CB1 and CB2 receptors, which leads to the activation of downstream signaling pathways in the brain. This activation results in the release of neurotransmitters such as dopamine and serotonin, which are responsible for the psychoactive effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects on the body. These effects include increased heart rate, blood pressure, and body temperature. This compound has also been shown to cause changes in behavior, mood, and cognition.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(1-Methylpiperidin-4-yl)pyrrolidin-3-ol in lab experiments include its potent psychoactive effects and its ability to bind to the CB1 and CB2 receptors in the brain. However, the limitations of using this compound in lab experiments include its potential for abuse and its unknown long-term effects on the brain and the body.
Future Directions
Future research on 1-(1-Methylpiperidin-4-yl)pyrrolidin-3-ol could focus on the development of new synthetic cannabinoids that have fewer side effects and a lower potential for abuse. Additionally, research could focus on the use of this compound in the treatment of various medical conditions, such as chronic pain and anxiety disorders. Finally, research could also focus on the development of new techniques for the synthesis and purification of this compound.
Synthesis Methods
The synthesis of 1-(1-Methylpiperidin-4-yl)pyrrolidin-3-ol involves the reaction of 1-(4-methylpiperidin-1-yl)pentan-1-one with 3-(1-naphthoyl)indole in the presence of a Lewis acid catalyst such as boron trifluoride etherate. The resulting product is then purified using chromatography techniques to obtain pure this compound.
Scientific Research Applications
1-(1-Methylpiperidin-4-yl)pyrrolidin-3-ol has been used in scientific research to study the effects of synthetic cannabinoids on the brain and the endocannabinoid system. Studies have shown that this compound has a high affinity for the CB1 and CB2 receptors in the brain, which are responsible for modulating pain, appetite, and mood.
Properties
IUPAC Name |
1-(1-methylpiperidin-4-yl)pyrrolidin-3-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O/c1-11-5-2-9(3-6-11)12-7-4-10(13)8-12/h9-10,13H,2-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBNCZHMWPNCRLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)N2CCC(C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.